5-Chloro-2-(methylthio)pyrimidine-4-carbonyl chloride

• CAS No.: 79686-02-5
• Molecular Formula: C6H4Cl2N2OS
• Molecular Weight: 223.08 g/mol
• IUPAC Name: 5-chloro-2-methylsulfanylpyrimidine-4-carbonyl chloride
• InChI: InChI=1S/C6H4Cl2N2OS/c1-12-6-9-2-3(7)4(10-6)5(8)11/h2H,1H3
• InChI Key: SMROHVPUUHJHOH-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC=C(C(=N1)C(=O)Cl)Cl

Description

5-Chloro-2-(methylthio)pyrimidine-4-carbonyl chloride is a useful research compound. Its molecular formula is C6H4Cl2N2OS and its molecular weight is 223.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

With stirring, 15 g of 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylic acid were added a little at a time to 40.8 g (25 ml, 0.34 mol) of thionyl chloride and 0.47 g (0.5 ml, 6.5 mmol) of N,N-dimethylformamide, and the reaction mixture was then heated under reflux until a marked evolution of gas was no longer noticeable. The mixture is taken up in a little methylene chloride. Concentration gives 15 g of 5-chloro-2-(methylsulfanyl)pyrimidine-4-carbonyl chloride, which was used in the next step without further purification.